Cas no 1543296-91-8 (2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1543296-91-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6021449
• PubChem ID: 83089784
• Update Time: 2025-06-11

2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoic acid
• 1543296-91-8
• EN300-1851419
• AKOS021411069

• Inchi： 1S/C11H19N3O2/c1-11(2,3)9-7(6-14(4)13-9)5-8(12)10(15)16/h6,8H,5,12H2,1-4H3,(H,15,16)
• InChI Key： FRQRTZNWKWLFBU-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CN(C)N=C1C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoic acid

Research Brief on 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1543296-91-8)

2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1543296-91-8) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole moiety and tert-butyl group, has shown promise in various applications, including drug discovery and development. Recent studies have focused on its potential as a building block for novel therapeutics, particularly in targeting protein-protein interactions and enzyme modulation.

The synthesis and characterization of 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoic acid have been detailed in several recent publications. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have confirmed its structural integrity and purity. Researchers have also explored its physicochemical properties, including solubility and stability under various conditions, which are critical for its application in drug formulation.

One of the most notable findings in recent research is the compound's role as a modulator of specific biological pathways. Preliminary in vitro studies have demonstrated its ability to interact with key enzymes involved in inflammatory and metabolic processes. These interactions suggest potential therapeutic applications in diseases such as diabetes, cancer, and autoimmune disorders. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and pharmacodynamic profiles.

In addition to its therapeutic potential, 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoic acid has also been investigated for its utility in chemical biology. Its unique structure makes it a valuable tool for probing enzyme mechanisms and designing inhibitors. Recent work has highlighted its use in fragment-based drug discovery, where it serves as a scaffold for developing more potent and selective compounds.

Despite these promising developments, challenges remain in the practical application of this compound. Issues such as synthetic scalability, bioavailability, and potential off-target effects need to be addressed. Ongoing research aims to optimize the synthesis route and improve the compound's drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoic acid represents a versatile and promising molecule in the realm of chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in preclinical and clinical settings.